Cas no 2550996-43-3 ((1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride)

• Product Name: (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride
• CAS No: 2550996-43-3
• MF: C₇H₁₄ClF₂NO
• MW: 201.641968250275
• MDL: MFCD32874778
• CID: 5671917
• PubChem ID: 155822314
• Update Time: 2025-05-20

(1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-Difluoro-1-(oxan-4-yl)ethanamine;hydrochloride
• 2550996-43-3
• (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride
• EN300-27158405

• MDL： MFCD32874778
• Inchi： 1S/C7H13F2NO.ClH/c8-7(9)6(10)5-1-3-11-4-2-5;/h5-7H,1-4,10H2;1H/t6-;/m1./s1
• InChI Key： FSHNIZLDJNJIAN-FYZOBXCZSA-N
• SMILES： Cl.FC([C@@H](C1CCOCC1)N)F

Computed Properties

• Exact Mass: 201.0731981g/mol
• Monoisotopic Mass: 201.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride

(1R)-2,2-Difluoro-1-(Oxan-4-yl)Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride with CAS No. 2550996-43-3 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a fluorinated ethanamine moiety attached to an oxane ring. The stereochemistry at the chiral center (denoted by the (1R) configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride as a precursor in the synthesis of bioactive molecules. Its fluorinated structure makes it particularly valuable in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and metabolic diseases. The presence of the oxane ring introduces additional complexity to the molecule, enhancing its versatility in forming diverse chemical frameworks.

The synthesis of (1R)-2,2-difluoro-1-(oxan-4-yl)ethan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding oxane derivative. Subsequent fluorination and amine functionalization steps are carefully optimized to ensure high yields and stereochemical integrity. Researchers have explored various methodologies, including asymmetric catalysis and enantioselective reactions, to streamline the production of this compound while maintaining its stereochemical purity.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. Recent findings suggest that (1R)-2,2-difluoro-1-(oxan-4-yll)ethanamine hydrochloride can undergo reversible ring-opening and ring-closing reactions under specific conditions. This property opens up new avenues for its application in self-healing materials and adaptive chemical systems.

In terms of biological activity, (1R)-2,2-difluoro-l-(oxan-yll)ethanamine hydrochloride has demonstrated moderate inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. Preclinical studies indicate that it may serve as a lead compound for developing novel therapeutics aimed at mitigating oxidative stress and inflammation in brain tissues.

Moreover, the fluorinated nature of this compound confers it with unique physicochemical properties, such as enhanced lipophilicity and improved permeability across biological membranes. These attributes make it an attractive candidate for drug delivery systems, particularly in the design of prodrugs and targeted therapies.

From an environmental standpoint, researchers have investigated the biodegradability and ecotoxicological profile of (lR)-2,2-difluoro-l-(oxanyll)ethanamine hydrochloride. Preliminary data suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully assess its long-term impact on ecosystems.

In conclusion, (lR)-2,l-difluoro-l-(oxanyll)ethanamine hydrochloride (CAS No. 2550996433) stands out as a versatile and promising chemical entity with applications spanning from organic synthesis to drug discovery. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.